Cas no 2094822-62-3 (N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide)

• Product Name: N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide
• CAS No: 2094822-62-3
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 5973793
• PubChem ID: 125422231
• Update Time: 2025-10-29

N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide
• AKOS033934889
• N-[(1-butyltetrazol-5-yl)methyl]prop-2-enamide
• 2094822-62-3
• Z2517214547
• EN300-7514258

• Inchi： 1S/C9H15N5O/c1-3-5-6-14-8(11-12-13-14)7-10-9(15)4-2/h4H,2-3,5-7H2,1H3,(H,10,15)
• InChI Key： VXOBMBGZSOVRGB-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1=NN=NN1CCCC

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.7Ų

Additional information on N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide

N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 2094822-62-3, known as N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide, is a fascinating molecule that has garnered attention in various scientific domains. This compound is a derivative of tetrazole, a heterocyclic aromatic ring containing four nitrogen atoms and one carbon atom. The presence of the butyl group and the propenamide moiety in its structure contributes to its unique chemical properties and potential applications.

Tetrazole derivatives have been extensively studied due to their versatile reactivity and stability. The butyl group in this compound adds hydrophobicity, which can influence its solubility and interaction with other molecules. On the other hand, the propenamide group introduces a degree of unsaturation and amide functionality, which can participate in hydrogen bonding and other non-covalent interactions. These features make the compound a promising candidate for applications in drug delivery systems, agrochemicals, and materials science.

Recent studies have highlighted the potential of N-[(1-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]prop-2-enamide as a stabilizing agent in pharmaceutical formulations. Its ability to form stable complexes with metal ions has been explored in the context of creating nanoparticles for targeted drug delivery. Additionally, researchers have investigated its role as a catalyst in organic synthesis reactions, particularly in the formation of bioactive compounds.

In the field of agrochemistry, this compound has shown promise as a plant growth regulator. Its ability to modulate hormone signaling pathways in plants could lead to enhanced crop yields and stress resistance. Furthermore, its low toxicity profile makes it a safer alternative to traditional agrochemicals.

From a materials science perspective, the compound's unique electronic properties have been leveraged in the development of advanced polymers and coatings. Its ability to act as a cross-linking agent has been explored in creating high-performance materials for industrial applications.

Despite its numerous potential applications, further research is needed to fully understand the mechanistic details of its interactions with biological systems and materials. Collaborative efforts between chemists, biologists, and engineers are essential to unlock its full potential across diverse fields.